3-bromo-N-(pyrimidin-5-ylmethyl)aniline

• Molecular Formula: C11H10BrN3
• Molecular Weight: 264.12 g/mol
• IUPAC Name: 3-bromo-N-(pyrimidin-5-ylmethyl)aniline
• InChI: InChI=1S/C11H10BrN3/c12-10-2-1-3-11(4-10)15-7-9-5-13-8-14-6-9/h1-6,8,15H,7H2
• InChI Key: ZEKIFBNMEMSVSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NCC2=CN=CN=C2

Description

3-Bromo-N-(pyrimidin-5-ylmethyl)aniline is a brominated aniline derivative featuring a pyrimidinylmethyl substituent on the amine group. Bromoaniline derivatives are pivotal in organic synthesis, agrochemicals, and pharmaceuticals due to the bromine atom’s role as a versatile functional group for cross-coupling reactions and its electronic effects on aromatic systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-N-(pyrimidin-5-ylmethyl)aniline typically involves the reaction of 3-bromoaniline with pyrimidine-5-carbaldehyde. The reaction is carried out in the presence of a suitable catalyst and solvent. For example, a common method involves refluxing 3-bromoaniline and pyrimidine-5-carbaldehyde in toluene with p-toluenesulfonic acid as a catalyst .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-N-(pyrimidin-5-ylmethyl)aniline can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly reported.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Suzuki-Miyaura Coupling: This reaction typically requires a palladium catalyst, a base (such as potassium carbonate), and a boronic acid or ester as the coupling partner.

Major Products Formed

Substitution Products: Depending on the nucleophile used, various substituted anilines can be formed.

Coupling Products: The Suzuki-Miyaura coupling can yield biaryl compounds, which are valuable intermediates in organic synthesis.

Scientific Research Applications

3-Bromo-N-(pyrimidin-5-ylmethyl)aniline has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Materials Science: The compound can be used in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Biological Studies: It serves as a probe in biochemical assays to study enzyme activity and protein interactions.

Mechanism of Action

The mechanism of action of 3-bromo-N-(pyrimidin-5-ylmethyl)aniline depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The exact pathways and molecular interactions involved can vary based on the target and the context of its use .

Comparison with Similar Compounds

Table 1: Comparison of 3-Bromo-N-(pyrimidin-5-ylmethyl)aniline with Analogs

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
3-Bromo-N-(pyrimidin-5-ylmethyl)aniline	Pyrimidin-5-ylmethyl	C₁₁H₁₀BrN₃	~264.12 (calculated)	Potential agrochemical/pharmaceutical use (inferred)
3-Chloro-N-(pyrimidin-5-ylmethyl)aniline	Pyrimidin-5-ylmethyl	C₁₁H₁₀ClN₃	219.67	Discontinued; ≥95% purity
3-Bromo-N-(2-methyl-1-phenylallyl)aniline (8b)	2-Methyl-1-phenylallyl	C₁₆H₁₆BrN	302.21	83% yield, >99% purity; used in hydroaminoalkylation
(S)-3-Bromo-N-(1-phenylethyl)-aniline	1-Phenylethyl	C₁₄H₁₄BrN	276.18	Chiral intermediate; synthetic utility
Chlorantraniliprole	Complex pyrazole-pyridine	C₁₈H₁₄BrCl₂N₅O₂	483.15	Insecticide; targets ryanodine receptors

Key Observations :

• Halogen Effects : Bromine’s larger atomic radius and polarizability enhance electrophilic substitution reactivity compared to chlorine, making bromoanilines more reactive in cross-coupling reactions (e.g., Suzuki or Heck couplings) .
• Substituent Influence : The pyrimidin-5-ylmethyl group may improve solubility or binding affinity in biological systems compared to bulkier groups like 2-methyl-1-phenylallyl .
• Chirality : (S)-3-Bromo-N-(1-phenylethyl)-aniline demonstrates the role of stereochemistry in modulating biological activity or synthetic pathways .

Physicochemical and Functional Properties

• Thermal Properties : Data gaps exist for the target compound, but Chlorantraniliprole’s commercial success implies bromoaniline derivatives can achieve sufficient stability for field applications .

Biological Activity

3-bromo-N-(pyrimidin-5-ylmethyl)aniline is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. The presence of both bromine and pyrimidine moieties in its structure suggests diverse interactions with biological targets, making it a candidate for various therapeutic applications.

Chemical Structure and Properties

The molecular formula of 3-bromo-N-(pyrimidin-5-ylmethyl)aniline is C11H10BrN3, with a molecular weight of 277.13 g/mol. The compound features a bromine atom attached to an aniline structure, along with a pyrimidine ring that may enhance its biological activity.

Property	Value
Molecular Formula	C11H10BrN3
Molecular Weight	277.13 g/mol
IUPAC Name	3-bromo-N-(pyrimidin-5-ylmethyl)aniline
Appearance	White to light yellow solid

The biological activity of 3-bromo-N-(pyrimidin-5-ylmethyl)aniline is hypothesized to involve several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes, potentially influencing metabolic pathways.
• Receptor Interaction : It could interact with specific receptors, modulating signaling pathways involved in disease processes.
• Antioxidant Activity : The pyrimidine component may contribute to radical scavenging properties, providing protective effects against oxidative stress.

Anticancer Activity

Recent studies have evaluated the anticancer potential of compounds similar to 3-bromo-N-(pyrimidin-5-ylmethyl)aniline. For instance, derivatives containing pyrimidine rings have shown significant antiproliferative effects against various cancer cell lines. In one study, compounds exhibited IC50 values ranging from 0.67 µM to 1.95 µM against prostate and colon cancer cell lines, indicating potent activity .

Antimicrobial Properties

The antimicrobial efficacy of related compounds has also been explored. Certain aniline derivatives have demonstrated activity against bacterial strains, suggesting that the bromine substituent may enhance membrane permeability or disrupt cellular processes .

Case Studies

• Case Study on Anticancer Activity : A derivative structurally similar to 3-bromo-N-(pyrimidin-5-ylmethyl)aniline was tested against the MDA-MB-468 breast cancer cell line, showing over 80% inhibition at concentrations below 10 µM. This indicates a promising avenue for further exploration in developing anticancer therapies .
• Antioxidant Evaluation : Research conducted on pyrimidine-containing compounds revealed their ability to scavenge free radicals effectively. The DPPH assay indicated a significant reduction in radical concentration, supporting their role as potential antioxidant agents .

Q & A

Q. How do researchers address discrepancies in reported reaction yields when scaling up synthesis protocols?

• Methodological Answer : Scaling discrepancies often arise from heat/mass transfer limitations. Use segmented flow reactors for improved mixing in exothermic steps. Compare batch vs. continuous-flow setups, and apply QbD (Quality by Design) principles to identify critical process parameters (CPPs). Statistical tools like ANOVA isolate variables (e.g., stirring speed, solvent volume) affecting yield .